Cas no 82819-66-7 (Benzoic acid,4-amino-3-hydroxy-2-nitro-)

• Product Name: Benzoic acid,4-amino-3-hydroxy-2-nitro-
• CAS No: 82819-66-7
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 708602
• Update Time: 2024-02-03

Benzoic acid,4-amino-3-hydroxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-3-hydroxy-2-nitro-
• Benzoic acid, 4-amino-3-hydroxy-2-nitro- (9CI)
• Benzoic acid, 4-amino-3-hydroxy-2-nitro-

• Inchi： 1S/C7H6N2O5/c8-4-2-1-3(7(11)12)5(6(4)10)9(13)14/h1-2,10H,8H2,(H,11,12)
• InChI Key： HCECBEAVZMFEMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N)C(O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 198.028
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Density: 1.730±0.06 g/cm3(Predicted)
• Boiling Point: 413.6±45.0 °C(Predicted)
• pka: 2.72±0.25(Predicted)